Cas no 14497-03-1 (Propanamide,3,3'-[[(4-aminophenyl)sulfonyl]imino]bis-)

• Product Name: Propanamide,3,3'-[[(4-aminophenyl)sulfonyl]imino]bis-
• CAS No: 14497-03-1
• MF: C₁₂H₁₈N₄O₄S
• MW: 314.360721111298
• CID: 141325
• PubChem ID: 84479
• Update Time: 2025-04-19

Propanamide,3,3'-[[(4-aminophenyl)sulfonyl]imino]bis- Chemical and Physical Properties

Names and Identifiers

• 3,3'-(sulphanilylimino)bispropionamide
• 3,3'-sulfanilylimino-di-propionic acid diamide
• Propanamide,3,3'-[[(4-aminophenyl)sulfonyl]imino]bis-
• 3,3'-{[(4-aminophenyl)sulfonyl]imino}dipropanamide (non-preferred name)
• Propanamide, 3,3'-(((4-aminophenyl)sulfonyl)imino)bis-
• Einecs 238-507-6
• 3,3'-(Sulfanilylimino)bispropionamide
• 3,3'-[(4-Aminophenylsulfonyl)imino]bis(propionamide)
• NS00024714
• Z56754140
• 14497-03-1
• propanamide, 3,3'-[[(4-aminophenyl)sulfonyl]imino]bis-
• EU-0034496
• DTXSID5065776
• 3-[(3-amino-3-oxopropyl)-(4-aminophenyl)sulfonylamino]propanamide
• 3-[N-(2-CARBAMOYLETHYL)4-AMINOBENZENESULFONAMIDO]PROPANAMIDE
• AKOS001022247

• Inchi： 1S/C12H18N4O4S/c13-9-1-3-10(4-2-9)21(19,20)16(7-5-11(14)17)8-6-12(15)18/h1-4H,5-8,13H2,(H2,14,17)(H2,15,18)
• InChI Key： ZHZLFUXAZNZHIH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N)(N(CCC(N)=O)CCC(N)=O)(=O)=O

Computed Properties

• Exact Mass: 314.10504
• Monoisotopic Mass: 314.10487624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 158Ų

Experimental Properties

• PSA: 149.58